Cas no 2171950-80-2 (tert-butyl N-(3-aminopropyl)-N-(but-3-en-2-yl)carbamothioylcarbamate)

• Product Name: tert-butyl N-(3-aminopropyl)-N-(but-3-en-2-yl)carbamothioylcarbamate
• CAS No: 2171950-80-2
• MF: C₁₃H₂₅N₃O₂S
• MW: 287.421501874924
• CID: 6049909
• PubChem ID: 165785645
• Update Time: 2025-11-02

tert-butyl N-(3-aminopropyl)-N-(but-3-en-2-yl)carbamothioylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-aminopropyl)-N-(but-3-en-2-yl)carbamothioylcarbamate
• 2171950-80-2
• tert-butyl N-(3-aminopropyl)-N-[(but-3-en-2-yl)carbamothioyl]carbamate
• EN300-1274491

• Inchi： 1S/C13H25N3O2S/c1-6-10(2)15-11(19)16(9-7-8-14)12(17)18-13(3,4)5/h6,10H,1,7-9,14H2,2-5H3,(H,15,19)
• InChI Key： SNCVIUVDJCIAMY-UHFFFAOYSA-N
• SMILES： S=C(NC(C=C)C)N(C(=O)OC(C)(C)C)CCCN

Computed Properties

• Exact Mass: 287.16674822g/mol
• Monoisotopic Mass: 287.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 99.7Ų

Additional information on tert-butyl N-(3-aminopropyl)-N-(but-3-en-2-yl)carbamothioylcarbamate

Comprehensive Guide to tert-butyl N-(3-aminopropyl)-N-(but-3-en-2-yl)carbamothioylcarbamate (CAS No. 2171950-80-2)

tert-butyl N-(3-aminopropyl)-N-(but-3-en-2-yl)carbamothioylcarbamate (CAS No. 2171950-80-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, drug discovery, and material science. This compound, with its unique carbamothioylcarbamate functional group, serves as a versatile building block in synthetic chemistry. Researchers and industry professionals are increasingly interested in its applications due to its potential in creating novel bioactive molecules and advanced materials.

The molecular structure of tert-butyl N-(3-aminopropyl)-N-(but-3-en-2-yl)carbamothioylcarbamate features a tert-butyl group, an aminopropyl chain, and a but-3-en-2-yl moiety, making it a valuable intermediate in organic synthesis. Its CAS number 2171950-80-2 ensures precise identification in chemical databases and regulatory documents. The compound's stability and reactivity profile make it suitable for various chemical transformations, including nucleophilic substitutions and cross-coupling reactions.

One of the most exciting applications of tert-butyl N-(3-aminopropyl)-N-(but-3-en-2-yl)carbamothioylcarbamate is in the development of pharmaceutical intermediates. With the growing demand for new drugs and therapies, this compound's ability to act as a precursor for bioactive molecules is highly valued. Recent studies have explored its use in synthesizing compounds with potential antimicrobial and anticancer properties, aligning with the current focus on drug discovery and personalized medicine.

In addition to its pharmaceutical applications, tert-butyl N-(3-aminopropyl)-N-(but-3-en-2-yl)carbamothioylcarbamate is also being investigated for its role in material science. Researchers are exploring its incorporation into polymers and coatings to enhance their mechanical and chemical properties. This aligns with the increasing interest in sustainable materials and green chemistry, as industries seek eco-friendly alternatives to traditional materials.

The synthesis of tert-butyl N-(3-aminopropyl)-N-(but-3-en-2-yl)carbamothioylcarbamate typically involves multi-step organic reactions, including the protection of functional groups and selective bond formations. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to characterize its purity and structure. These methods ensure the compound meets the stringent quality standards required for research and industrial applications.

From a market perspective, the demand for tert-butyl N-(3-aminopropyl)-N-(but-3-en-2-yl)carbamothioylcarbamate is expected to grow, driven by its diverse applications and the expanding pharmaceutical and material science sectors. Suppliers and manufacturers are focusing on scalable production methods to meet this demand while maintaining high purity and consistency. The compound's CAS number 2171950-80-2 is a critical identifier for procurement and regulatory compliance.

Safety and handling of tert-butyl N-(3-aminopropyl)-N-(but-3-en-2-yl)carbamothioylcarbamate are paramount in laboratory and industrial settings. Proper storage conditions, such as cool and dry environments, are recommended to preserve its stability. While the compound is not classified as hazardous under standard regulations, adherence to general laboratory safety protocols is essential to ensure safe usage.

In conclusion, tert-butyl N-(3-aminopropyl)-N-(but-3-en-2-yl)carbamothioylcarbamate (CAS No. 2171950-80-2) is a compound of significant scientific and industrial interest. Its unique structure and versatile applications make it a valuable asset in drug discovery, material science, and beyond. As research continues to uncover new potential uses, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.